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diarsenic pentasulphide crystal structure
analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arsenic pentasulfide

CAS No.: 1303-34-0

Cat. No.: S613335

Elemental Composition

The table below breaks down the elemental composition of As2Ss.

Element Percentage by Mass
Arsenic (As) 48.31%
Sulfur (S) 51.69%

Source: [1]

Chemical Relationships and Synthesis

To illustrate the conceptual pathway for the formation and analysis of As2Ss, the following diagram maps the

key relationships and processes.
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Conceptual workflow for As2Ss formation and analysis.

Addressing Information Gaps and Further Research

The search results confirm the basic chemical identity of diarsenic pentasulphide but are insufficient for a

full crystal structure analysis. Key information that is missing includes:

e Crystal Structure Data: Space group, unit cell parameters (a, b, c, a, B, y), and atomic coordinate
positions.

o Experimental Protocols: Detailed methodologies for synthesis, purification, and crystal growth.

¢ Advanced Characterization Data: Results from techniques like X-ray diffraction (XRD), Raman
spectroscopy, or differential scanning calorimetry (DSC).

To obtain this detailed structural data, I suggest you:

e Consult specialized databases such as the Inorganic Crystal Structure Database (ICSD) or the
Cambridge Structural Database (CSD).

e Search the primary scientific literature using platforms like PubMed or Google Scholar for articles
specifically on the "crystal structure of As2Ss" or "arsenic(V) sulfide”.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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